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Compound of Interest

Compound Name: L-Glutamine-d5

Cat. No.: B10824184

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling L-Glutamine-d5 in a laboratory setting. The information is intended for researchers,
scientists, and drug development professionals to ensure safe and effective use of this
compound.

Hazard Identification and Safety Precautions

L-Glutamine-d5 is the deuterated form of L-Glutamine. While stable isotopes are not
radioactive, the chemical properties and potential hazards are generally considered equivalent
to the non-labeled compound.[1][2] The toxicological properties of L-Glutamine-d5 have not
been fully investigated.[3][4] Based on the Safety Data Sheets (SDS) for L-Glutamine, the
compound may be an irritant to the eyes, respiratory system, and skin.[3] It may also be
harmful if ingested or inhaled.[5] Therefore, handling all chemicals with caution is
recommended.

Quantitative Data Summary

The physical and chemical properties of L-Glutamine-d5 are compared with its non-deuterated
counterpart in the table below.
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Property L-Glutamine-d5 L-Glutamine
Molecular Formula CsHsDsN20s3[6] CsH10N203][7]
Molecular Weight ~151.18 g/mol [8] ~146.14 g/mol [7]
CAS Number 14341-78-7[6] 56-85-9[3]
Appearance Solid, White Powder[9] White crystalline powder[7]
Melting Point 185 °C (decomposes) 185 °C (decomposes)[7][9]

- ) 41,300 mg/L in water (at 25
Solubility Soluble in water[6][10] .

ol
Isotopic Purity =298 atom % D Not Applicable
Room temperature or

Storage Temperature Cool, dry place[3]

-20°C[10][11]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to minimize exposure and ensure personal
safety.

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[9]

e Hand Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber).[12] Gloves
must be inspected before use. Use proper glove removal technique to avoid skin contact
with the product.[4]

o Body Protection: Wear a laboratory coat or lightweight protective clothing to prevent skin
exposure.[3][12]

o Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[9] If engineering controls are insufficient to maintain low
airborne concentrations, or if irritation is experienced, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[3]
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Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the standard procedure for handling L-Glutamine-d5 from receipt to use
In experiments.

Step 1: Receiving and Inspection

» Upon receipt, visually inspect the container for any damage or leaks.

 Verify that the product name, CAS number, and lot number match the order specifications.
e Log the compound into the laboratory's chemical inventory system.

Step 2: Storage

» Store the compound in a tightly closed container in a cool, dry, and well-ventilated place.[3]
[12]

o For long-term stability, some suppliers recommend storage at -20°C.[10] Always follow the
manufacturer's specific storage recommendations.

» Hygroscopic compounds should be stored in a desiccator to prevent moisture absorption.[13]
Step 3: Preparation and Handling

» Handle L-Glutamine-d5 in a well-ventilated area, such as a fume hood, to keep airborne
concentrations low.[3]

e Ensure an eyewash station and safety shower are readily accessible.[3]
¢ Avoid breathing dust.[3] Avoid contact with skin and eyes.[3]

» To prevent hydrogen-deuterium exchange, which can compromise isotopic purity, handle the
compound under a dry, inert atmosphere (e.g., nitrogen or argon) and minimize exposure to
atmospheric moisture.[13]

+ Weigh the required amount of the compound using a calibrated analytical balance within the
fume hood.
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e When preparing solutions, use appropriate deuterated or aprotic solvents if isotopic purity is
critical for the experiment.[13]

Step 4: Post-Handling

o Clean the work area thoroughly after handling is complete.

e Wash hands thoroughly after handling the compound.[5]

e Return the container to its designated storage location, ensuring it is tightly sealed.

Disposal Plan

As a stable, non-radioactive isotopic compound, L-Glutamine-d5 does not require special
disposal procedures beyond those for its non-deuterated counterpart.[1]

o Waste Collection: Collect all waste material (e.g., contaminated gloves, weigh boats, pipette
tips) in a designated, sealed, and clearly labeled waste container.

o Disposal: Dispose of the chemical waste in a manner consistent with federal, state, and local
regulations.[3] Do not mix with general laboratory waste.[1] Contact your institution's
Environmental Health and Safety (EHS) office for specific guidance on chemical waste
disposal.

Emergency Procedures

In case of accidental exposure, follow these first-aid measures immediately:

o Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical attention.[3]

o Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for
at least 15 minutes. Seek medical aid if irritation develops.[3]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek medical attention.[12]
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 Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[3]

Workflow for Handling L-Glutamine-d5

The following diagram illustrates the complete logistical and operational workflow for L-

Glutamine-d5 in a laboratory setting.
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Preparation & Storage

1. Receive & Inspect Compound

3. Don PPE

4. Handle in Fume Hood

5. Perform Experiment

6. Collect Contaminated Waste

ollow Local Regulations

7. Dispose via EHS Protocol

Click to download full resolution via product page

Workflow for L-Glutamine-d5 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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